1-Methyl-3,5-diphenyl-4-propoxy-1H-pyrazole

• CAS No.: 60628-00-4
• Molecular Formula: C19H20N2O
• Molecular Weight: 292.4 g/mol
• IUPAC Name: 1-methyl-3,5-diphenyl-4-propoxypyrazole
• InChI: InChI=1S/C19H20N2O/c1-3-14-22-19-17(15-10-6-4-7-11-15)20-21(2)18(19)16-12-8-5-9-13-16/h4-13H,3,14H2,1-2H3
• InChI Key: KITHZXXPDRWXDS-UHFFFAOYSA-N
• Canonical SMILES: CCCOC1=C(N(N=C1C2=CC=CC=C2)C)C3=CC=CC=C3

Description

1-Methyl-3,5-diphenyl-4-propoxy-1H-pyrazole is a useful research compound. Its molecular formula is C19H20N2O and its molecular weight is 292.4 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

Sodium hydride (57%, 0.92 g, 0.022 mole) is added slowly to a suspension of 1-methyl-3,5-diphenyl-4-pyrazolol (5 g, 0.02 mole) in anhydrous ether (100 ml). An off-white precipitate forms. After stirring for 45 minutes, the solid is removed by filtration, added to dry DMF (30 ml) and treated with 1-iodopropane (5 ml. 0.05 mole). The reaction mixture is stirred, heated at 60° C for 14 hours and then poured into ice water (600 ml). After standing for 24 hours in the refrigerator, a tacky yellow solid is formed. Recrystallization from hexane at -20° C affords an off-white solid, melting point 56°-57° C.